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Compound of Interest

Compound Name: Methyl paraoxon

Cat. No.: B166073 Get Quote

Introduction
Methyl paraoxon, the active metabolite of the organophosphate insecticide methyl parathion,

is a potent acetylcholinesterase inhibitor. Its presence in agricultural runoff poses a significant

environmental and health concern due to its toxicity to non-target organisms and potential for

water source contamination. Accurate and sensitive quantification of methyl paraoxon in

complex matrices like agricultural runoff is crucial for environmental monitoring, risk

assessment, and regulatory compliance.

This document provides a detailed protocol for the quantification of methyl paraoxon in

agricultural runoff samples using Solid-Phase Extraction (SPE) followed by Gas

Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography-

Tandem Mass Spectrometry (HPLC-MS/MS).

Chemical Structure and Degradation Pathway
Methyl paraoxon is formed from its parent compound, methyl parathion, through oxidative

desulfuration. In the environment, it can be further degraded through hydrolysis.
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Environmental Transformation

Methyl Parathion
(O,O-dimethyl O-4-nitrophenyl

phosphorothioate)

Methyl Paraoxon
(O,O-dimethyl O-4-nitrophenyl

phosphate)

Oxidative
Desulfuration

Degradation Products
(e.g., 4-nitrophenol, dimethyl phosphate)

Hydrolysis

 

Experimental Workflow

1. Sample Collection
(Amber Glass Bottles)

2. Filtration
(0.45 µm Glass Fiber Filter)

3. Solid-Phase Extraction (SPE)
(C18 Cartridge)

4. Elution
(e.g., Ethyl Acetate, Acetonitrile)

5. Concentration
(Nitrogen Evaporation)

6. Instrumental Analysis
(GC-MS or HPLC-MS/MS)

7. Data Quantification
(Calibration Curve)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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